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Compound of Interest

Compound Name: Sulperazone

Cat. No.: B1668860

Welcome to the technical support center for sulperazone (cefoperazone/sulbactam) preclinical
research. This guide is designed to assist researchers, scientists, and drug development
professionals in optimizing sulperazone dosage in animal studies by providing answers to
frequently asked questions and troubleshooting common experimental issues.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental mechanism of action for sulperazone?

Al: Sulperazone is a combination drug consisting of cefoperazone and sulbactam.
Cefoperazone is a third-generation cephalosporin antibiotic that inhibits the synthesis of the
bacterial cell wall, a critical component for bacterial survival.[1][2] Sulbactam is a B-lactamase
inhibitor.[1][2] Many resistant bacteria produce (-lactamase enzymes that inactivate 3-lactam
antibiotics like cefoperazone.[1][2] Sulbactam irreversibly binds to and inactivates these
enzymes, thereby protecting cefoperazone from degradation and enhancing its antibacterial
efficacy, particularly against resistant strains.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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